Cas no 2377004-50-5 (Tert-butyl (3aR,7aR)-7a-(hydroxymethyl)-3,3a,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate)

• Product Name: Tert-butyl (3aR,7aR)-7a-(hydroxymethyl)-3,3a,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate
• CAS No: 2377004-50-5
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5923362
• PubChem ID: 145913331
• Update Time: 2025-06-13

Tert-butyl (3aR,7aR)-7a-(hydroxymethyl)-3,3a,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7460476
• Tert-butyl (3aR,7aR)-7a-(hydroxymethyl)-3,3a,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate
• rac-tert-butyl (3aR,7aR)-3a-(hydroxymethyl)-octahydro-1H-isoindole-2-carboxylate
• 2377004-50-5

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(17)15-8-11-6-4-5-7-14(11,9-15)10-16/h11,16H,4-10H2,1-3H3/t11-,14+/m0/s1
• InChI Key： MPBUXFWJDAZOED-SMDDNHRTSA-N
• SMILES： OC[C@]12CCCC[C@H]1CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl (3aR,7aR)-7a-(hydroxymethyl)-3,3a,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate

Research Brief on Tert-butyl (3aR,7aR)-7a-(hydroxymethyl)-3,3a,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate (CAS: 2377004-50-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Tert-butyl (3aR,7aR)-7a-(hydroxymethyl)-3,3a,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate (CAS: 2377004-50-5) as a key intermediate in the synthesis of biologically active compounds. This compound, characterized by its unique stereochemistry and functional groups, has been the focus of several studies aimed at developing novel therapeutic agents. The following brief provides an overview of the latest research findings related to this compound, its synthetic applications, and potential pharmacological implications.

The compound, with the CAS number 2377004-50-5, is a chiral building block that has been utilized in the synthesis of various pharmacologically relevant molecules. Its structure, featuring a hydroxymethyl group and a tert-butyl carboxylate moiety, makes it a versatile precursor for the construction of complex heterocyclic systems. Recent studies have demonstrated its utility in the synthesis of isoindoline derivatives, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and neuroprotective effects.

One of the key areas of research involving this compound is its role in the development of protease inhibitors. Proteases are enzymes that play critical roles in numerous physiological and pathological processes, making them attractive targets for drug discovery. Researchers have successfully employed Tert-butyl (3aR,7aR)-7a-(hydroxymethyl)-3,3a,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate as a scaffold for designing potent and selective protease inhibitors. The compound's rigid bicyclic structure and functional groups allow for precise modifications to enhance binding affinity and selectivity.

In addition to its applications in protease inhibitor design, recent studies have explored the compound's potential in the synthesis of small molecule modulators of protein-protein interactions (PPIs). PPIs are involved in a wide range of cellular processes and are considered challenging targets for drug development due to their large and often flat interaction surfaces. The unique structural features of this compound have enabled researchers to design small molecules that can effectively disrupt or stabilize specific PPIs, opening new avenues for therapeutic intervention.

Another noteworthy aspect of the research on this compound is its use in the development of imaging agents for diagnostic applications. The hydroxymethyl group can be readily functionalized with various imaging moieties, such as fluorescent dyes or radiolabels, without compromising the compound's stability or biological activity. This has led to the creation of novel imaging probes that can be used to visualize specific biological targets in vivo, providing valuable insights into disease mechanisms and treatment responses.

Despite the promising applications of Tert-butyl (3aR,7aR)-7a-(hydroxymethyl)-3,3a,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate, challenges remain in its large-scale synthesis and purification. Recent efforts have focused on optimizing synthetic routes to improve yield and enantiomeric purity, as well as developing scalable purification techniques. Advances in catalytic asymmetric synthesis and green chemistry approaches have shown potential in addressing these challenges, paving the way for broader utilization of this compound in drug discovery and development.

In conclusion, Tert-butyl (3aR,7aR)-7a-(hydroxymethyl)-3,3a,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate (CAS: 2377004-50-5) represents a valuable tool in the chemical biology and medicinal chemistry toolkit. Its versatility as a synthetic intermediate, combined with its potential pharmacological applications, makes it a compound of significant interest to researchers. Ongoing studies continue to uncover new uses for this molecule, further solidifying its role in the development of next-generation therapeutics and diagnostic agents.